Cas no 4114-74-3 (Octadecanoic acid,9-oxo-)

Octadecanoic acid, 9-oxo-, is a keto-substituted fatty acid derivative with the molecular formula C₁₈H₃₄O₃. This compound features a carbonyl group at the 9-position of the octadecanoic acid backbone, imparting unique reactivity and functional properties. It serves as a valuable intermediate in organic synthesis, particularly in the production of specialty chemicals, surfactants, and lubricants. The keto functionality enhances its utility in cross-coupling reactions and as a precursor for further chemical modifications. Its well-defined structure and purity make it suitable for research and industrial applications requiring precise molecular control. The compound is typically characterized by its stability and compatibility with various synthetic protocols.
Octadecanoic acid,9-oxo- structure
Octadecanoic acid,9-oxo- structure
Product name:Octadecanoic acid,9-oxo-
CAS No:4114-74-3
MF:C18H34O3
MW:298.46076631546
MDL:MFCD05864058
CID:332399
PubChem ID:3083831

Octadecanoic acid,9-oxo- Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,9-oxo-
    • 9-Oxooctadecanoic acid
    • Octadecanoic acid, 9-oxo-
    • 9-keto stearic acid
    • 9-oxo-octadecanoic acid
    • 9-Oxostearic acid
    • CHEBI:172114
    • LMFA02000245
    • AKOS000277644
    • AS-82871
    • MFCD05864058
    • SCHEMBL1134681
    • DTXSID80194077
    • 4114-74-3
    • 9-Ketostearic acid
    • E77689
    • SY263285
    • CHEMBL5093904
    • MDL： MFCD05864058
    • Inchi： InChI=1S/C18H34O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h2-16H2,1H3,(H,20,21)
    • InChI Key： KNYQSFOUGYMRDE-UHFFFAOYSA-N
    • SMILES： O=C(CCCCCCCCC)CCCCCCCC(O)=O

Computed Properties

  • Exact Mass: 298.25092
  • Monoisotopic Mass: 298.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37

Octadecanoic acid,9-oxo- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00D6H2-250mg
9-OXOOCTADECANOIC ACID
 4114-74-3 98%
250mg
 $577.00 2024-05-02
A2B Chem LLC
AG14118-250mg
9-OXOOCTADECANOIC ACID
 4114-74-3 98%
250mg
 $519.00 2024-04-20
A2B Chem LLC
AG14118-100mg
9-OXOOCTADECANOIC ACID
 4114-74-3 98%
100mg
 $308.00 2024-04-20
A2B Chem LLC
AG14118-1g
9-OXOOCTADECANOIC ACID
 4114-74-3 98%
1g
 $1399.00 2024-04-20
1PlusChem
1P00D6H2-100mg
9-OXOOCTADECANOIC ACID
 4114-74-3 95%
100mg
 $324.00 2024-05-02
Larodan
13-1809-4-5mg
9-Oxo-octadecanoic acid
 4114-74-3 >98%
5mg
 €345.00 2023-09-19
Aaron
AR00D6PE-100mg
9-Oxooctadecanoic acid
 4114-74-3 95%
100mg
 $314.00 2025-02-11
1PlusChem
1P00D6H2-1g
9-OXOOCTADECANOIC ACID
 4114-74-3 98%
1g
 $1521.00 2024-05-02
eNovation Chemicals LLC
Y1186395-1g
9-Oxooctadecanoic Acid
 4114-74-3 95%
1g
 $1595 2024-07-20
Aaron
AR00D6PE-250mg
9-Oxooctadecanoic acid
 4114-74-3 95%
250mg
 $599.00 2025-02-11

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Amadis Chemical Company Limited
(CAS:4114-74-3)9-oxooctadecanoic acid
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Purity:99%/99%/99%
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Price ($):346.0/583.0/1573.0